3-Bromo-6-methoxypyridazine
Overview
Description
3-Bromo-6-methoxypyridazine (3-BrMPz) is an organic compound belonging to the pyridazine family of heterocyclic compounds. It is a colorless solid that is soluble in water and alcohols. 3-BrMPz has been used in a variety of scientific research applications, including the synthesis of other compounds and as a reagent in organic synthesis. It is also used as a catalyst in the synthesis of polymers and as a fluorescent probe.
Scientific Research Applications
Synthesis Methods :
- A large-scale synthesis method for 3-chloro-5-methoxypyridazine, which shares a similar structure with 3-Bromo-6-methoxypyridazine, has been developed. This method involves the protection of pyridazinone nitrogen and selective displacement reactions (Bryant, Kunng, & South, 1995).
- New synthetic routes for 6-methoxypyridazine-3-carboxylic acid, a compound structurally similar to this compound, have been developed, highlighting the versatility in synthesizing such compounds (Ju Xiu-lian, 2011).
Analytical and Structural Studies :
- Structural, vibrational, electronic, and NMR spectral analysis of 3-chloro-6-methoxypyridazine provides a comprehensive understanding of the molecular properties of pyridazine derivatives, which is crucial for their application in scientific research (Chamundeeswari, Samuel, & Sundaraganesan, 2013).
Pharmacological Applications :
- Sulfamethoxypyridazine (3-sulfonamido-6-methoxypyridazine) has been found to be effective in preventing streptococcal infections in rheumatic patients, demonstrating the potential medicinal applications of methoxypyridazine derivatives (Lepper, Simon, & Marienfeld, 1957).
Electrochemical Applications :
- Nickel-catalyzed electrochemical cross-coupling reactions of 3-chloro-6-methoxypyridazine for the preparation of functionalized aryl- and heteroarylpyridazines have been reported, indicating the utility of these compounds in electrochemical synthesis (Sengmany et al., 2007).
Biological Activity Studies :
- Novel 3-bromo-4-methyl-7-methoxy-8-amino substituted coumarins, structurally related to this compound, have shown antitumor activity in vitro, suggesting potential research applications in the field of oncology (Nofal, El-Zahar, & El-Karim, 2000).
Microbiological Activity :
- Compounds derived from 2-mercapto-4-methoxypyridine-3-carbonitrile have demonstrated bacteriostatic or tuberculostatic activity, highlighting the importance of methoxypyridazine derivatives in microbiological research (Miszke et al., 2008).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water in case of contact with eyes .
properties
IUPAC Name |
3-bromo-6-methoxypyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-9-5-3-2-4(6)7-8-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWXXQESBTCWUIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90291127 |
Source
|
| Record name | 3-bromo-6-methoxypyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90291127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17321-29-8 |
Source
|
| Record name | 17321-29-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73310 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-bromo-6-methoxypyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90291127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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